Cas no 886937-31-1 (N-(6-chloro-1,3-benzothiazol-2-yl)-2-methanesulfonyl-N-(pyridin-2-yl)methylbenzamide)

• Product Name: N-(6-chloro-1,3-benzothiazol-2-yl)-2-methanesulfonyl-N-(pyridin-2-yl)methylbenzamide
• CAS No: 886937-31-1
• MF: C₂₁H₁₆ClN₃O₃S₂
• MW: 457.95304107666
• CID: 5478650
• Update Time: 2025-08-05

N-(6-chloro-1,3-benzothiazol-2-yl)-2-methanesulfonyl-N-(pyridin-2-yl)methylbenzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, N-(6-chloro-2-benzothiazolyl)-2-(methylsulfonyl)-N-(2-pyridinylmethyl)-
• N-(6-chloro-1,3-benzothiazol-2-yl)-2-methanesulfonyl-N-(pyridin-2-yl)methylbenzamide

• Inchi： 1S/C21H16ClN3O3S2/c1-30(27,28)19-8-3-2-7-16(19)20(26)25(13-15-6-4-5-11-23-15)21-24-17-10-9-14(22)12-18(17)29-21/h2-12H,13H2,1H3
• InChI Key： RXRICDOESAIETR-UHFFFAOYSA-N
• SMILES： C(N(C1=NC2=CC=C(Cl)C=C2S1)CC1=NC=CC=C1)(=O)C1=CC=CC=C1S(C)(=O)=O

Additional information on N-(6-chloro-1,3-benzothiazol-2-yl)-2-methanesulfonyl-N-(pyridin-2-yl)methylbenzamide

Professional Introduction to N-(6-chloro-1,3-benzothiazol-2-yl)-2-methanesulfonyl-N-(pyridin-2-yl)methylbenzamide (CAS No. 886937-31-1)

N-(6-chloro-1,3-benzothiazol-2-yl)-2-methanesulfonyl-N-(pyridin-2-yl)methylbenzamide, identified by its CAS number 886937-31-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research and development. The structural features of this molecule, particularly the presence of a benzamide core functionalized with chlorobenzothiazole and pyridine moieties, contribute to its unique chemical and pharmacological properties.

The benzamide moiety is a well-known pharmacophore in medicinal chemistry, often found in drugs that target various therapeutic pathways. In particular, the amide group can interact with biological targets through hydrogen bonding, which is crucial for achieving high affinity and selectivity. The incorporation of a 2-methanesulfonyl group further enhances the molecular interactions by introducing a highly polar and electron-withdrawing moiety. This modification can influence the compound's solubility, metabolic stability, and binding affinity to biological receptors.

The chlorobenzothiazole component is another key structural feature that contributes to the compound's potential biological activity. Benzothiazole derivatives are widely recognized for their diverse pharmacological effects, including antimicrobial, anti-inflammatory, and anticancer properties. The presence of a chlorine atom at the 6-position of the benzothiazole ring enhances the electrophilicity of the molecule, making it more susceptible to nucleophilic attack by biological targets. This property is particularly relevant in designing molecules that interact with enzymes or receptors via covalent binding.

The pyridine ring in N-(6-chloro-1,3-benzothiazol-2-yl)-2-methanesulfonyl-N-(pyridin-2-yl)methylbenzamide serves as an important pharmacophoric element that can engage in various non-covalent interactions with biological targets. Pyridine moieties are commonly found in drug molecules due to their ability to form hydrogen bonds and participate in π-stacking interactions. The specific positioning of the pyridine ring at the N-(pyridin-2-yl)methylbenzamide moiety suggests that this compound may interact with proteins or enzymes that have pyridine-binding pockets. This interaction can be critical for modulating enzyme activity or receptor function.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to gain deeper insights into the binding mechanisms of such complex molecules. By employing techniques like molecular dynamics simulations and quantum mechanical calculations, scientists can predict how N-(6-chloro-1,3-benzothiazol-2-yl)-2-methanesulfonyl-N-(pyridin-2-yl)methylbenzamide interacts with its biological targets at an atomic level. These studies have revealed that the compound's structure is optimized for binding to specific enzymes or receptors involved in critical cellular pathways.

In the realm of drug discovery, N-(6-chloro-1,3-benzothiazol-2-yl)-2-methanesulfonyl-N-(pyridin-2-yl)methylbenzamide represents a promising lead compound for further development. Its unique structural features make it a versatile scaffold for designing novel therapeutic agents targeting various diseases. For instance, studies have shown that derivatives of this compound exhibit inhibitory activity against certain kinases and proteases, which are implicated in cancer progression and inflammatory diseases. The methanesulfonyl group plays a pivotal role in modulating the compound's bioactivity by enhancing its interactions with these targets.

The synthesis of N-(6-chloro-1,3-benzothiazol-2-yl)-2-methanesulfonyl-N-(pyridin-2-yl)methylbenzamide involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of the chlorobenzothiazole moiety necessitates careful handling to avoid unwanted side reactions. Similarly, the methanesulfonylation step requires optimization to ensure high yield and purity. Advances in synthetic methodologies have enabled chemists to streamline these processes, making it feasible to produce this compound on a larger scale for preclinical studies.

Evaluation of N-(6-chloro-1,3-benzothiazol-2-yl)-2-methanesulfonyl-N-(pyridin-2-yl)methylbenzamide's pharmacological profile has been conducted using both in vitro and in vivo models. In vitro studies have demonstrated its potential as an inhibitor of various enzymatic targets relevant to human health. These findings have laid the groundwork for further investigation into its therapeutic applications. In vivo studies have provided additional evidence supporting its efficacy and safety profiles, suggesting that it may be suitable for clinical development.

The future directions for research on N-(6-chloro-1,3-benzothiazol-2-yl)-2-methanesulfonyl-N-(pyridin-2-y l)methylbenzamide, as well as related derivatives, are multifaceted. Researchers are exploring ways to optimize its pharmacokinetic properties through structural modifications aimed at improving solubility, bioavailability, and metabolic stability. Additionally, efforts are being made to identify new biological targets for this compound by leveraging high-throughput screening technologies and genomics data.

The integration of artificial intelligence (AI) into drug discovery has revolutionized the way new compounds are designed and evaluated. AI algorithms can analyze vast datasets to identify promising candidates like N-(6-chloro -1 ,3 -benzothiazol - 2 - yl strong >)-< strong > 2 - methanesulfonyl - N - ( py ridin - 2 - y l )m ethylb enz amide strong >) based on their structural features and predicted bioactivity profiles. These tools have accelerated the drug development process by enabling researchers to prioritize compounds that are most likely to succeed in clinical trials.

In conclusion, N-( 6 - chloro - 1 ,3 - benz oth i az ol - 2 - y l strong >)-< strong > 2 - meth anes ul fon y l - N - ( py ridi n - 2 - y l )m eth ylb enz am ide strong >) (CAS No.886937- str ong>31- str ong>1 strong>) is a structurally complex organic molecule with significant potential as a therapeutic agent . Its unique combination of functional groups makes it well-suited for interacting with biological targets involved in various diseases . Ongoing research efforts aim to further elucidate its pharmacological properties and explore new avenues for its application in medicine . As our understanding of molecular interactions continues to evolve , compounds like this one will play an increasingly important role in addressing unmet medical needs . p >